Cas no 893752-61-9 ({3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine)

• Product Name: {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine
• CAS No: 893752-61-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD06804332
• CID: 5249666
• PubChem ID: 20099212
• Update Time: 2025-10-28

{3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanamine, 3-(1-piperidinylmethyl)-
• {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine

• MDL： MFCD06804332
• Inchi： 1S/C9H16N4O/c10-6-9-11-8(12-14-9)7-13-4-2-1-3-5-13/h1-7,10H2
• InChI Key： PXTOVWDYLGAQPH-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(CN2CCCCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine

Comprehensive Overview of {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine (CAS No. 893752-61-9)

The compound {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine (CAS No. 893752-61-9) is a structurally unique molecule featuring a 1,2,4-oxadiazole core substituted with a piperidin-1-ylmethyl group and a methanamine moiety. This combination of functional groups makes it a subject of interest in medicinal chemistry and drug discovery. The 1,2,4-oxadiazole ring is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acids or amides in drug design. Meanwhile, the piperidine ring is a common pharmacophore in CNS-active compounds, contributing to its potential applications in neuroscience research.

Recent trends in pharmaceutical research highlight the growing demand for novel heterocyclic compounds like {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine. Searches for "oxadiazole derivatives in drug discovery" and "piperidine-based bioactive molecules" have surged, reflecting the scientific community's focus on these scaffolds. The compound's CAS No. 893752-61-9 is frequently queried in chemical databases, underscoring its relevance in high-throughput screening and lead optimization.

The synthetic accessibility of {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine has been explored in recent literature, with particular attention to its microwave-assisted synthesis and green chemistry approaches. These methods align with the pharmaceutical industry's push toward sustainable practices. Computational studies of this compound often focus on its molecular docking potential, particularly with targets like G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in precision medicine.

From a physicochemical perspective, the compound's logP and hydrogen bonding capacity suggest favorable blood-brain barrier permeability, making it a candidate for neuropharmacology studies. Researchers investigating "CNS drug delivery systems" or "small molecule modulators of synaptic plasticity" may find this compound particularly intriguing. Its oxadiazole-piperidine hybrid structure also presents opportunities for structure-activity relationship (SAR) studies in various therapeutic areas.

Quality control of CAS No. 893752-61-9 typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the 5-position methanamine group's stability. Storage recommendations generally suggest protection from moisture due to the oxadiazole ring's sensitivity to hydrolysis under extreme conditions. These handling considerations are crucial for researchers searching for "best practices for heterocyclic compound storage" or "oxadiazole stability studies."

In the context of intellectual property, {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine appears in several patent applications related to neurological disorders and metabolic diseases, though specific therapeutic claims remain proprietary. The scientific literature contains numerous references to structurally similar compounds acting as allosteric modulators or enzyme inhibitors, suggesting potential mechanistic pathways for this molecule.

The commercial availability of CAS No. 893752-61-9 through specialty chemical suppliers has increased in recent years, with purity specifications typically ranging from 95% to 98%. This availability supports its growing use in high-content screening platforms and fragment-based drug design initiatives. Current pricing trends reflect the compound's status as a research-grade chemical rather than a bulk pharmaceutical intermediate.

Future research directions for {3-(piperidin-1-yl)methyl-1,2,4-oxadiazol-5-yl}methanamine may explore its potential in bioconjugation chemistry or as a molecular probe for studying protein-ligand interactions. The compound's balanced lipophilicity and hydrogen bond donor/acceptor profile make it particularly suitable for these applications. These characteristics align well with current industry searches for "versatile heterocyclic building blocks" and "multifunctional pharmacophores."